3-Ethyl-2-hydroxy-2-cyclopenten-1-one

• IUPAC Name: 3-ethyl-2-hydroxycyclopent-2-en-1-one
• InChI: InChI=1S/C7H10O2/c1-2-5-3-4-6(8)7(5)9/h9H,2-4H2,1H3
• InChI Key: JHWFWLUAUPZUCP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)CC1)O
• Molecular Formula: C7H10O2
• DSSTOX Substance ID: DTXSID0044232
• Molecular Weight: 126.15 g/mol
• Physical Description: Solid, white crystalline powder with a maple-, caramel-, smoky-, coffee-like odour
• Boiling Point: 78.00 to 80.00 °C. @ 4.00 mm Hg
• Solubility: miscible with alcohol, glycerol, benzyl alcohol and water
• Density: 1.060-1.066
• CAS No.: 21835-01-8
• Melting Point: 38 - 40 °C

Description

3-Ethyl-2-hydroxy-2-cyclopenten-1-one is a cyclic ketone with the molecular formula C7H10O2 and a molecular weight of 126.15 g/mol . This compound is known for its caramel-like flavor and is often used in the food industry to impart caramel or coconut notes . It is formed by the thermal degradation of ascorbic acid and can also be synthesized through reactions involving L-ascorbic acid with L-threonine or L-serine at different pH values .

Mechanism of Action

Ethylcyclopentenolone, also known as 3-Ethyl-2-hydroxy-2-cyclopenten-1-one , is a chemical compound with the molecular formula C7H10O2 . It is a white crystalline powder and is soluble in methanol and ether . It has a sweet, caramel-like odor .

Target of Action

It is commonly used as a flavoring agent in food , suggesting that it may interact with taste receptors.

Mode of Action

As a flavoring agent, it likely interacts with taste receptors to produce a sweet, caramel-like flavor .

Result of Action

The primary result of Ethylcyclopentenolone’s action is the perception of a sweet, caramel-like flavor . This is achieved through its interaction with taste receptors in the gustatory system.

Action Environment

Environmental factors such as pH, temperature, and the presence of other flavors can influence the action, efficacy, and stability of Ethylcyclopentenolone. For instance, its solubility in various solvents suggests that it may be more effective in certain food and beverage environments .

Biochemical Analysis

Biochemical Properties

Ethylcyclopentenolone plays a significant role in biochemical reactions, particularly in the context of flavor enhancement. It interacts with various enzymes and proteins, influencing their activity. For instance, it has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of many compounds. The nature of these interactions often involves the modulation of enzyme activity, either through inhibition or activation, depending on the specific enzyme and context .

Cellular Effects

Ethylcyclopentenolone affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, particularly those related to oxidative stress and inflammation. In certain cell types, such as hepatocytes, ethylcyclopentenolone can modulate gene expression, leading to changes in cellular metabolism. This compound has also been observed to affect the production of reactive oxygen species (ROS), thereby impacting cellular redox balance .

Molecular Mechanism

At the molecular level, ethylcyclopentenolone exerts its effects through several mechanisms. It can bind to specific biomolecules, altering their conformation and activity. For example, its interaction with cytochrome P450 enzymes can lead to either inhibition or activation of these enzymes, depending on the context. Additionally, ethylcyclopentenolone can influence gene expression by modulating transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of ethylcyclopentenolone can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that ethylcyclopentenolone is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its efficacy. Long-term exposure to ethylcyclopentenolone in in vitro and in vivo studies has revealed potential impacts on cellular function, including alterations in metabolic activity and gene expression .

Dosage Effects in Animal Models

The effects of ethylcyclopentenolone vary with different dosages in animal models. At low doses, it may enhance certain biochemical pathways without causing significant adverse effects. At higher doses, ethylcyclopentenolone can exhibit toxic effects, including hepatotoxicity and oxidative stress. Threshold effects have been observed, where the compound’s impact on cellular and metabolic processes becomes more pronounced at specific dosage levels .

Metabolic Pathways

Ethylcyclopentenolone is involved in several metabolic pathways, primarily those related to its biotransformation and elimination. It interacts with enzymes such as cytochrome P450s, which facilitate its oxidation and subsequent conjugation with glucuronic acid or sulfate. These metabolic processes help in the detoxification and excretion of ethylcyclopentenolone from the body. Additionally, its presence can influence metabolic flux and alter the levels of various metabolites .

Transport and Distribution

Within cells and tissues, ethylcyclopentenolone is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. The compound’s localization and accumulation within specific tissues can be influenced by these interactions, affecting its overall bioavailability and efficacy .

Subcellular Localization

Ethylcyclopentenolone’s subcellular localization plays a crucial role in its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, its interaction with mitochondrial proteins can influence mitochondrial function and energy metabolism. Understanding the subcellular localization of ethylcyclopentenolone is essential for elucidating its precise biochemical roles .

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Ethyl-2-hydroxy-2-cyclopenten-1-one can be synthesized from 5-methyl-3,5-dicarbethoxy-2-cyclopenten-2-ol-one and phosphoric acid . Another method involves the use of dimethyl adipate as a starting material . The compound can also be prepared by reacting cyclopentene with chloroacetone under acidic conditions .

Industrial Production Methods: In industrial settings, the production of this compound often involves the thermal degradation of ascorbic acid . This method is favored due to its efficiency and the availability of ascorbic acid as a starting material.

Chemical Reactions Analysis

Types of Reactions: 3-Ethyl-2-hydroxy-2-cyclopenten-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Acidic or basic catalysts are often employed to facilitate substitution reactions.

Major Products:

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted cyclopentenones depending on the reagents used.

Scientific Research Applications

3-Ethyl-2-hydroxy-2-cyclopenten-1-one has a wide range of applications in scientific research:

Chemistry: Used as a flavoring agent and a starting material for the synthesis of other compounds.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects due to its antioxidant properties.

Industry: Widely used in the food industry to enhance flavors, particularly caramel and coconut notes.

Comparison with Similar Compounds

2-Hydroxy-3-methyl-2-cyclopenten-1-one (Maple lactone): Known for its maple-like aroma.

3-Methyl-1,2-cyclopentanedione: Another cyclic ketone with similar structural features.

Uniqueness: 3-Ethyl-2-hydroxy-2-cyclopenten-1-one is unique due to its specific flavor profile and its formation through the thermal degradation of ascorbic acid . Its ability to impart caramel and coconut notes makes it particularly valuable in the food industry.

Synthesis routes and methods I

Procedure details

3.08 g (22 mmol) of 3-ethyl-2-methoxy-2-cyclopenten-1-one are held at reflux temperature for 5 hours with 30.80 g of 5N hydrochloric acid. After cooling the reaction mixture is extracted 3 times with 50 ml of CH2Cl2 each time. The combined organic phases are dried over magnesium sulphate and concentrated on a rotary evaporator. The crude product is bulb-tube distilled at 0.1 mbar/110° C. and gives 1.82 g (65.7%) of 3-ethyl-2-hydroxy-2-cyclopenten-1-one (melting point 39°-41° C.).

Synthesis routes and methods II

Procedure details

Customer Q & A

Q1: What role does ethylcyclopentenolone play in the flavor profile of cigarette smoke?

A: Research indicates that ethylcyclopentenolone, while present in smaller quantities than its methyl analog, contributes to the overall flavor of cigarette smoke. [] It is suggested that compounds like ethylcyclopentenolone are important for the fundamental smoky flavor, enhancing and modifying the flavor profile produced by phenols. [] This interaction results in a more "smoky" taste rather than a purely "phenolic" or "cresotic" character. []

Q2: How was ethylcyclopentenolone identified and quantified in cigarette smoke?

A: The study employed a combination of gas chromatography and mass spectrometry to identify and quantify ethylcyclopentenolone in cigarette smoke. [] This involved a multi-step process: